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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091 Get Quote

An In-depth Technical Guide on the Stability and Storage of Ethyl-D5 Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Ethyl-D5 methanesulfonate (CAS No: 1219795-44-4). Due to the

limited availability of specific stability data for the deuterated form, this guide leverages data

from its non-deuterated analogue, ethyl methanesulfonate (EMS, CAS No: 62-50-0), as a close

proxy. This document summarizes key stability data, outlines recommended storage and

handling procedures, and provides a representative experimental protocol for stability

assessment. The information herein is intended to guide researchers, scientists, and drug

development professionals in maintaining the integrity and purity of Ethyl-D5
methanesulfonate.

Introduction
Ethyl-D5 methanesulfonate is the deuterated form of ethyl methanesulfonate, a potent

alkylating agent widely used in genetic research as a mutagen. In pharmaceutical

development, deuterated compounds are often used as internal standards for mass

spectrometry-based quantification of their non-deuterated counterparts. The stability of such

standards is critical for ensuring the accuracy and reliability of analytical methods. This guide
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addresses the key factors influencing the stability of Ethyl-D5 methanesulfonate and provides

recommendations for its proper storage and handling.

Chemical and Physical Properties
Property Value

Chemical Formula C₃H₃D₅O₃S

Molecular Weight 129.19 g/mol [1]

CAS Number 1219795-44-4[1][2][3][4]

Appearance Clear, colorless liquid

Boiling Point 213-213.5 °C (for non-deuterated)

Density ~1.145 g/cm³ at 22°C (for non-deuterated)

Solubility
Soluble in ether, ethanol, and chloroform. Water

soluble.

Stability Profile
The stability of Ethyl-D5 methanesulfonate is primarily influenced by temperature, pH (in

aqueous solutions), and the presence of nucleophiles. The primary degradation pathway is

hydrolysis, which yields ethanol-D5 and methanesulfonic acid.

Hydrolytic Stability
Ethyl methanesulfonate is unstable in aqueous solutions, and its hydrolysis is temperature-

dependent. The rate of hydrolysis is generally unaffected by acidic pH but increases

significantly under basic conditions.

Table 1: Half-life of Ethyl Methanesulfonate in Aqueous Solution at Various Temperatures (pH

7)
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Temperature (°C) Half-life (hours)

0 1716.0

5 796.6

10 378.7

15 185.7

20 93.2

25 48.5

30 7.8

45 4.6

50 2.7

Table 2: Hydrolysis Rate Constants and Half-lives of Ethyl Methanesulfonate at 25°C

Medium Rate Constant (min⁻¹) Half-life (hours)

Water (pH 7) 2.35 x 10⁻⁴ ~49.2

Undiluted Parenteral

Formulation
67.4 x 10⁻⁴ ~1.7

Diluted Parenteral Formulation 1.32 x 10⁻⁴ ~87.5

Note: The parenteral formulation contains other excipients that may influence the hydrolysis

rate.

Thermal Stability
While specific studies on the thermal decomposition of neat Ethyl-D5 methanesulfonate are

not readily available, the high boiling point of EMS suggests good stability at ambient and

moderately elevated temperatures in the absence of reactive species. Studies on metal

methanesulfonates show the onset of mass loss to be above 400°C, indicating the inherent

stability of the sulfonate group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b170091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Photostability
Ethyl methanesulfonate does not possess chromophores that absorb light at wavelengths

greater than 290 nm. Therefore, it is not expected to be susceptible to direct photolysis by

sunlight.

Storage and Handling
To ensure the long-term stability and integrity of Ethyl-D5 methanesulfonate, the following

storage and handling conditions are recommended:

Table 3: Recommended Storage and Handling Conditions

Condition Recommendation Rationale

Temperature

Store at room temperature or

refrigerated (2-8°C). Avoid

freezing.

To minimize thermal

degradation and hydrolysis.

Atmosphere

Store under an inert

atmosphere (e.g., Nitrogen or

Argon).

To prevent exposure to

moisture.

Container
Tightly sealed, amber glass

vials or bottles.

To protect from light and

moisture.

Incompatibilities

Avoid contact with strong

oxidizing/reducing agents,

strong acids, strong bases,

and water.

To prevent chemical reactions

and degradation.

Handling

Handle in a well-ventilated

area, preferably in a fume

hood. Use appropriate

personal protective equipment

(gloves, safety glasses, lab

coat).

Due to its potential mutagenic

and carcinogenic properties.

Experimental Protocols
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Representative Stability Study Protocol
This protocol outlines a typical experimental workflow for assessing the stability of Ethyl-D5
methanesulfonate.

Sample Preparation

Storage Conditions (ICH Q1A)

Analysis

Data Evaluation

Neat Compound

Temperature Chambers
(e.g., 25°C/60% RH, 40°C/75% RH)Photostability Chamber

Solution in Acetonitrile Aqueous Solution (buffered)

Time Points
(e.g., T=0, 1, 3, 6 months)

GC/MS Analysis HPLC-UV/MS Analysis (after derivatization)

Purity Assessment (% Area)Identification of Degradants

Degradation Kinetics

Click to download full resolution via product page

Caption: Experimental workflow for a stability study of Ethyl-D5 methanesulfonate.
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GC/MS Analytical Method
A Gas Chromatography/Mass Spectrometry (GC/MS) method is suitable for the direct analysis

of Ethyl-D5 methanesulfonate.

Sample Preparation: Dilute the stability sample in a suitable solvent (e.g., acetonitrile) to a

final concentration within the calibrated range of the instrument.

GC Conditions:

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Injection: Split or splitless injection.

Temperature Program: An initial temperature of 60°C, held for 1 minute, then ramped to

250°C.

MS Conditions:

Ionization: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

Ions to Monitor: For Ethyl-D5 methanesulfonate, monitor characteristic ions such as m/z

111 and 130. For the non-deuterated form, monitor m/z 79, 97, and 109.

Quantification: Calculate the purity or concentration based on the peak area relative to a

standard curve or an internal standard.

Degradation Pathways and Incompatibilities
The primary degradation pathway for Ethyl-D5 methanesulfonate is hydrolysis. It is also

incompatible with strong nucleophiles, bases, and acids.
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Degradation Conditions

Degradation Products / Reactions

Ethyl-D5 Methanesulfonate

Water (Hydrolysis)

hydrolyzes to

Strong Base
reacts with

Strong Acid

reacts with

Oxidizing Agent

reacts with

Ethanol-D5 + Methanesulfonic Acid

Various Reaction Products

Click to download full resolution via product page

Caption: Factors affecting the stability of Ethyl-D5 methanesulfonate.

Conclusion
Ethyl-D5 methanesulfonate is a stable compound when stored under appropriate conditions.

The primary degradation concern is hydrolysis, which can be mitigated by protecting the

compound from moisture. Storing Ethyl-D5 methanesulfonate in a tightly sealed container

under an inert atmosphere at room temperature or refrigerated conditions will ensure its long-

term stability and suitability for use as an analytical standard. The data presented for ethyl

methanesulfonate provides a strong basis for these recommendations. For critical applications,

a dedicated stability study for the deuterated compound is advisable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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